Cas no 54090-39-0 (2-(Octyloxy)benzoyl chloride)
2-(Octyloxy)benzoyl chloride structure
Product Name:2-(Octyloxy)benzoyl chloride
CAS No:54090-39-0
MF:C15H21ClO2
MW:268.779043912888
CID:2831091
PubChem ID:20311157
Update Time:2025-04-21
2-(Octyloxy)benzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- WCJLKAOWUBVWSG-UHFFFAOYSA-N
- EC 700-525-1
- SCHEMBL1045431
- DTXCID10555733
- 2-(OCTYLOXY)BENZOYL CHLORIDE
- Octyloxybenzoic acid chloride
- NS00001950
- n-octyloxybenzoyl chloride
- 54090-39-0
- DTXSID50604976
- 2-(Octyloxy)benzoyl chloride
-
- Inchi: 1S/C15H21ClO2/c1-2-3-4-5-6-9-12-18-14-11-8-7-10-13(14)15(16)17/h7-8,10-11H,2-6,9,12H2,1H3
- InChI Key: WCJLKAOWUBVWSG-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=CC=1OCCCCCCCC)=O
Computed Properties
- Exact Mass: 268.1230076Da
- Monoisotopic Mass: 268.1230076Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 26.3Ų
2-(Octyloxy)benzoyl chloride Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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